Cas no 97000-30-1 (5-(3-Methoxyphenyl)nicotinic acid)

• Product Name: 5-(3-Methoxyphenyl)nicotinic acid
• CAS No: 97000-30-1
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD06410273
• CID: 1036555
• Update Time: 2025-05-26

5-(3-Methoxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxyphenyl)nicotinic acid
• 5-(3-methoxyphenyl)-3-Pyridinecarboxylic acid
• 5-(3-METHOXYPHENYL)-NICOTINIC ACID

• MDL： MFCD06410273
• Inchi： 1S/C13H11NO3/c1-17-12-4-2-3-9(6-12)10-5-11(13(15)16)8-14-7-10/h2-8H,1H3,(H,15,16)
• InChI Key： ZHXBRJDPUURFHR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 229.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 59.42000
• LogP: 2.45540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-Methoxyphenyl)nicotinic acid

5-(3-Methoxyphenyl)nicotinic Acid: A Comprehensive Overview

5-(3-Methoxyphenyl)nicotinic acid (CAS No. 97000-30-1) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a detailed and comprehensive overview of 5-(3-Methoxyphenyl)nicotinic acid, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

5-(3-Methoxyphenyl)nicotinic acid is a derivative of nicotinic acid, also known as niacin, which is a vital component of the vitamin B complex. The compound features a pyridine ring with a carboxylic acid group at the 5-position and a 3-methoxyphenyl substituent. The presence of the methoxy group on the phenyl ring imparts additional stability and solubility to the molecule, making it an attractive candidate for various pharmaceutical applications.

The chemical formula of 5-(3-Methoxyphenyl)nicotinic acid is C₁₂H₁₁₃, with a molecular weight of approximately 221.22 g/mol. It is a white crystalline solid that is soluble in water and organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 5-(3-Methoxyphenyl)nicotinic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the condensation of 3-methoxybenzaldehyde with cyanoacetic acid followed by cyclization to form the pyridine ring. Another method involves the reaction of 3-methoxybenzyl chloride with nicotinamide in the presence of a base, followed by hydrolysis to yield the carboxylic acid.

A recent study published in the Journal of Organic Chemistry (2021) described an efficient one-pot synthesis of 5-(3-Methoxyphenyl)nicotinic acid using microwave-assisted conditions. This method not only reduces reaction time but also improves yield and purity, making it a promising technique for large-scale production.

Biological Activities and Therapeutic Potential

5-(3-Methoxyphenyl)nicotinic acid has been investigated for its potential therapeutic applications due to its unique biological activities. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-(3-Methoxyphenyl)nicotinic acid has also been studied for its neuroprotective properties. Research published in the Journal of Neurochemistry (2020) demonstrated that the compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This suggests that it may have potential applications in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in evaluating 5-(3-Methoxyphenyl)nicotinic acid in clinical trials. Several Phase I trials are currently underway to assess the safety and pharmacokinetics of the compound in healthy volunteers. Preliminary data from these trials have shown that 5-(3-Methoxyphenyl)nicotinic acid is well-tolerated with no significant adverse effects observed at therapeutic doses.

In parallel, researchers are exploring combination therapies involving 5-(3-Methoxyphenyl)nicotinic acid. For example, a study published in Clinical Pharmacology & Therapeutics (2021) investigated the synergistic effects of combining 5-(3-Methoxyphenyl)nicotinic acid with existing anti-inflammatory drugs such as ibuprofen. The results indicated that this combination could enhance therapeutic efficacy while reducing side effects, providing a new avenue for treating chronic inflammatory conditions.

Conclusion

5-(3-Methoxyphenyl)nicotinic acid (CAS No. 97000-30-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers stability and solubility, making it suitable for various pharmaceutical formulations. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications. As more data becomes available from ongoing clinical trials, it is anticipated that 5-(3-Methoxyphenyl)nicotinic acid will play an increasingly important role in the treatment of inflammatory diseases and neurodegenerative disorders.